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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and suppliers of didodecyl disulfide. The compound is identified by CAS
number 63347-82-0 and more commonly by CAS number 2757-37-1. It is an organosulfur
compound with the molecular formula C24H50S2. Didodecy! disulfide sees application as a
lubricant additive, a component in metalworking fluids, and in the manufacturing of polymers
and plastics due to its lubricating properties and high-temperature stability.[1] Additionally, its
potential as an antimicrobial agent is noted, suggesting applications in pharmaceuticals and
cosmetics.[1][2]

Chemical and Physical Properties

The following table summarizes the key quantitative data for di-n-dodecyl disulfide (CAS No.
2757-37-1), which corresponds to the molecular formula associated with CAS No. 63347-82-0.
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Property Value Reference
Molecular Formula C24H50S2 [1112]
Molecular Weight 402.78 g/mol [1]
IUPAC Name 1-(dodecyldisulfanyl)dodecane  [2]
Synonyms D.i-n-<'jodecyl disulfide, Dilauryl 2]
disulfide
Melting Point 32.0t0 36.0 °C [2]
Boiling Point 480.8 °C at 760 mmHg [1]
Density 0.889 g/cm? [1]
Flash Point 216.1°C [1]
White or Colorless to Light
Appearance yellow powder, lump, or clear

liquid

Experimental Protocols
Synthesis of Didodecyl Disulfide via Oxidative Coupling

of Dodecanethiol

A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the

oxidative coupling of the corresponding thiol, in this case, dodecanethiol.[2]

Materials:

Dodecanethiol

Solvent (e.g., Acetonitrile)

Stirring apparatus

Oxidizing agent (e.g., lodine, Hydrogen Peroxide)
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e Reaction vessel
 Purification setup (e.g., chromatography column)
General Procedure:

o Dissolution: Dissolve dodecanethiol in a suitable solvent, such as wet acetonitrile, within a
reaction vessel equipped with a stirrer.

o Oxidation: Gradually add the oxidizing agent (e.g., a solution of iodine in the same solvent)
to the stirred solution at room temperature. The reaction progress can often be monitored by
a color change.

o Reaction Time: Allow the reaction to proceed for a sufficient duration, which can range from
minutes to several hours, until completion.

o Work-up: After the reaction is complete, the mixture is typically quenched, for example, with
a solution of sodium thiosulfate to remove any excess iodine. The organic product is then
extracted using an appropriate solvent.

 Purification: The crude product is purified, commonly by column chromatography, to yield
pure didodecyl disulfide.

o Characterization: The final product should be characterized using analytical techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.

Experimental Workflow

Preparation Reaction Purification

2. 3. 5. 6.
Dodecanethiol + 1. Dissolution in Addition of Stirring at 4. Reaction Quenching Column Pure Didodecyl
Solvent Reaction Vessel Oxidizing Agent Room Temperature & Extraction Chromatography Disulfide

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15447920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15447920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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